Cas no 54001-22-8 (2-(4-Chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl chloride)
2-(4-Chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactivity as an acyl chloride. The presence of the 4-chlorophenyl and methyl-thiazole groups enhances its utility in constructing complex heterocyclic frameworks, often employed in pharmaceuticals and agrochemicals. Its high electrophilicity facilitates efficient acylation reactions, enabling the formation of amides, esters, and other derivatives under mild conditions. The compound’s stability under controlled storage conditions ensures consistent performance in multi-step syntheses. Its structural features make it a preferred choice for researchers developing bioactive molecules, offering precise functionalization opportunities in medicinal and materials chemistry applications.
54001-22-8 structure
Product Name:2-(4-Chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl chloride
CAS No:54001-22-8
MF:C11H7Cl2NOS
MW:272.150379419327
CID:366203
PubChem ID:7164562
Update Time:2025-05-27
2-(4-Chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarbonylchloride, 2-(4-chlorophenyl)-4-methyl-
- 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl chloride
- 2-(4-chloro-phenyl)-4-methyl-thiazole-5-carbonyl chloride
- 5-chlorocarbonyl-2-(4-chlorophenyl)-4-methylthiazole
- AC1OGC03
- AG-F-86390
- CC29602
- CTK1G9026
- KB-66841
- RP06510
- SCHEMBL12475206
- FT-0712539
- MS-22232
- 54001-22-8
- J-505950
- DTXSID30428172
- DB-010729
- 2-(4-Chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl chloride
-
- Inchi： 1S/C11H7Cl2NOS/c1-6-9(10(13)15)16-11(14-6)7-2-4-8(12)5-3-7/h2-5H,1H3
- InChI Key： BCMARAXFBBVCJE-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NC(C)=C(C(=O)Cl)S1
Computed Properties
- Exact Mass: 270.96300
- Monoisotopic Mass: 270.9625404g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Melting Point: 180 °C
- PSA: 58.20000
- LogP: 4.15090
2-(4-Chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl chloride Security Information
- Hazard Statement： Corrosive/Keep Under nitrogen
-
Hazardous Material Identification：
2-(4-Chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl chloride Customs Data
- HS CODE：2934100090
- Customs Data：
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
2-(4-Chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C614163-10mg |
2-(4-Chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl chloride |
54001-22-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C614163-50mg |
2-(4-Chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl chloride |
54001-22-8 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C614163-100mg |
2-(4-Chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl chloride |
54001-22-8 | 100mg |
$ 160.00 | 2022-06-06 |
2-(4-Chlorophenyl)-4-methyl-1,3-thiazole-5-carbonyl chloride Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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